Cas no 1355800-00-8 (N-[cyano(2,4-difluorophenyl)methyl]-3-propanamidobenzamide)

• Product Name: N-[cyano(2,4-difluorophenyl)methyl]-3-propanamidobenzamide
• CAS No: 1355800-00-8
• MF: C₁₈H₁₅F₂N₃O₂
• MW: 343.327410936356
• CID: 6491598
• PubChem ID: 56785388
• Update Time: 2025-06-11

N-[cyano(2,4-difluorophenyl)methyl]-3-propanamidobenzamide Chemical and Physical Properties

Names and Identifiers

• EN300-26686058
• 1355800-00-8
• N-[cyano-(2,4-difluorophenyl)methyl]-3-(propanoylamino)benzamide
• N-[cyano(2,4-difluorophenyl)methyl]-3-propanamidobenzamide
• AKOS033126296
• Z1167760645

• Inchi： 1S/C18H15F2N3O2/c1-2-17(24)22-13-5-3-4-11(8-13)18(25)23-16(10-21)14-7-6-12(19)9-15(14)20/h3-9,16H,2H2,1H3,(H,22,24)(H,23,25)
• InChI Key： NCGGYXAJYGITPQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C#N)NC(C1=CC=CC(=C1)NC(CC)=O)=O)F

Computed Properties

• Exact Mass: 343.11323305g/mol
• Monoisotopic Mass: 343.11323305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 82Ų

Additional information on N-[cyano(2,4-difluorophenyl)methyl]-3-propanamidobenzamide

Professional Introduction to N-[cyano(2,4-difluorophenyl)methyl]-3-propanamidobenzamide (CAS No. 1355800-00-8)

N-[cyano(2,4-difluorophenyl)methyl]-3-propanamidobenzamide, identified by its CAS number 1355800-00-8, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a valuable candidate for further exploration in drug discovery and molecular biology.

The structural framework of N-[cyano(2,4-difluorophenyl)methyl]-3-propanamidobenzamide incorporates several key functional groups that contribute to its unique chemical behavior. The presence of a cyano group at the (2,4-difluorophenyl) moiety introduces electrophilic characteristics, while the amide functionality at the 3-position provides nucleophilic potential. This combination allows for diverse chemical reactions and interactions, which are highly relevant in the design of novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The (2,4-difluorophenyl) substituent in this compound not only contributes to its structural complexity but also offers potential advantages in terms of pharmacokinetic properties. Studies have shown that fluorine atoms can significantly influence the binding affinity and selectivity of molecules, making them particularly valuable in the development of targeted therapies.

The amide group in N-[cyano(2,4-difluorophenyl)methyl]-3-propanamidobenzamide serves as a crucial pharmacophore, enabling interactions with biological targets such as enzymes and receptors. This moiety is commonly found in many bioactive molecules and has been extensively studied for its role in modulating biological processes. The combination of the cyano and amide groups creates a versatile platform for further derivatization, allowing researchers to fine-tune the properties of the compound for specific applications.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has accelerated the discovery process for new drug candidates. N-[cyano(2,4-difluorophenyl)methyl]-3-propanamidobenzamide has been subjected to various computational studies to evaluate its potential as a lead compound. These studies have highlighted its binding affinity to several therapeutic targets, suggesting its utility in addressing a range of diseases.

In vitro experiments have demonstrated the compound's ability to interact with specific biological pathways, providing insights into its potential therapeutic effects. For instance, research has indicated that it may exhibit inhibitory activity against certain enzymes involved in inflammatory responses. This aligns with the broader trend in pharmaceutical research towards developing agents that modulate inflammatory pathways, which are implicated in numerous chronic diseases.

The synthesis of N-[cyano(2,4-difluorophenyl)methyl]-3-propanamidobenzamide presents unique challenges due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such compounds. Advances in catalytic processes and purification techniques have enabled researchers to produce high-purity samples suitable for further characterization and testing.

The chemical properties of this compound also make it an interesting candidate for material science applications. Fluorinated aromatic compounds are known for their stability and resistance to environmental degradation, which can be advantageous in various industrial applications. Further research is warranted to explore these possibilities and potentially uncover new uses for N-[cyano(2,4-difluorophenyl)methyl]-3-propanamidobenzamide.

In conclusion, N-[cyano(2,4-difluorophenyl)methyl]-3-propanamidobenzamide (CAS No. 1355800-00-8) represents a promising compound with significant potential in both pharmaceutical and material science domains. Its unique structural features and functional groups offer opportunities for further innovation and development. As research continues to uncover new applications and benefits, this compound is poised to play a crucial role in advancing scientific knowledge and technological progress.